Cas no 610274-01-6 (3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene)

3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene structure
610274-01-6 structure
Product Name:3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
CAS No:610274-01-6
MF:C12H13ClN2S
MW:252.763020277023
CID:1624647
PubChem ID:3860934
Update Time:2025-10-14

3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyri midine
    • 4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine
    • 4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
    • AKOS000122577
    • Z56876384
    • AKOS016040137
    • SR-01000038693-1
    • 610274-01-6
    • 4-Chloro-2,7-dimethyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
    • 4-chloro-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
    • 3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
    • SR-01000038693
    • F9995-0059
    • MFCD03085777
    • AF-399/40918326
    • 3-Chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6-tetraene
    • 4-chloro-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
    • EN300-04770
    • 3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
    • MDL: MFCD03085777
    • Inchi: 1S/C12H13ClN2S/c1-6-3-4-8-9(5-6)16-12-10(8)11(13)14-7(2)15-12/h6H,3-5H2,1-2H3
    • InChI Key: DNHPYCAMLHXYLU-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(C)=N1)SC1=C2CCC(C)C1

Computed Properties

  • Exact Mass: 252.0487973g/mol
  • Monoisotopic Mass: 252.0487973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Melting Point: 91-95℃

3-chloro-5,11-dimethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene Pricemore >>

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